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Abstract
This document provides detailed application notes and protocols for the synthesis of nitrosyl
bromide (NOBr), a reactive red gas, from the reaction of nitric oxide (NO) and bromine (Br₂).

Nitrosyl bromide is a valuable reagent in various chemical syntheses. The synthesis is a rare

example of a third-order homogeneous gas-phase reaction.[1] This document outlines the

reaction kinetics, a detailed experimental protocol for its laboratory preparation, safety

precautions, and characterization data.

Introduction
Nitrosyl bromide (NOBr) is a chemical compound with the formula NOBr. It is a red gas with a

condensation point just below room temperature and is notable for its high reactivity.[1] The

synthesis of nitrosyl bromide from nitric oxide and bromine is a well-studied reaction, primarily

due to its unusual third-order kinetics. The overall balanced equation for this reversible reaction

is:

2NO(g) + Br₂(g) ⇌ 2NOBr(g)

This document provides a comprehensive guide for the synthesis, handling, and

characterization of nitrosyl bromide in a laboratory setting.
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Physicochemical Data
A summary of the key physicochemical properties of nitrosyl bromide is presented in the table

below.

Property Value

Molecular Formula NOBr

Molar Mass 109.910 g/mol [1]

Appearance Red gas[1]

Boiling Point 14.5 °C[1]

Melting Point -56 °C

Standard Enthalpy of Formation (gas) 82.13 kJ/mol

Standard Molar Entropy (gas) 273.53 J/mol·K

Reaction Kinetics and Mechanism
The formation of nitrosyl bromide is a third-order reaction, second-order with respect to nitric

oxide and first-order with respect to bromine.[2][3][4] The rate law is expressed as:

Rate = k[NO]²[Br₂]

The reaction is believed to proceed through a two-step mechanism involving the formation of a

transient intermediate, NOBr₂:

Step 1 (fast equilibrium): NO(g) + Br₂(g) ⇌ NOBr₂(g) Step 2 (slow): NOBr₂(g) + NO(g) →

2NOBr(g)

The following diagram illustrates the proposed reaction pathway:
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Proposed Reaction Pathway for Nitrosyl Bromide Synthesis

NO
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Caption: Proposed two-step mechanism for the formation of nitrosyl bromide.

Experimental Protocol
This protocol details the laboratory-scale synthesis of nitrosyl bromide.

Materials and Equipment:

Dry nitric oxide gas

Liquid bromine (Br₂)

A two-necked round-bottom flask

Gas inlet tube

Magnetic stirrer and stir bar
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Cooling bath (ice-salt mixture or cryocooler)

Distillation apparatus

Receiving flask cooled in a freezing mixture

Schlenk line or inert gas system

Infrared spectrometer for product characterization

Experimental Workflow:
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Experimental Workflow for Nitrosyl Bromide Synthesis

1. Charge flask with Br₂ and cool to 0°C

2. Introduce dry NO gas while cooling to -10°C

3. Allow reaction to proceed to completion

4. Slowly warm the reaction mixture

5. Distill NOBr at ~14.5°C

6. Collect NOBr in a cooled receiving flask

7. Characterize product (e.g., IR spectroscopy)

Click to download full resolution via product page

Caption: Step-by-step workflow for the synthesis and purification of nitrosyl bromide.
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Procedure:

Preparation: In a well-ventilated fume hood, place 80 g of liquid bromine into a two-necked

round-bottom flask equipped with a gas inlet tube and a magnetic stir bar.

Reaction: Cool the flask to 0°C using an ice bath. Slowly bubble dry nitric oxide gas through

the bromine with continuous stirring. During the addition of nitric oxide, gradually lower the

temperature of the cooling bath to -10°C using a freezing mixture (e.g., ice and salt).[5]

Completion: Continue the addition of nitric oxide until the bromine is completely saturated.

This is indicated by a weight gain of approximately 28 g.[5]

Purification: Once the reaction is complete, slowly warm the reaction mixture to room

temperature. Nitrosyl bromide will begin to distill. The boiling point of nitrosyl bromide is

14.5°C.[1]

Collection: Collect the distilled red gas in a receiving flask cooled in a freezing mixture.

Characterization: The identity and purity of the collected nitrosyl bromide can be confirmed

using infrared spectroscopy. The characteristic N=O stretching frequency for nitrosyl
bromide is expected in the region of 1800 cm⁻¹.

Quantitative Data
The following table summarizes the initial rate data for the formation of nitrosyl bromide at

273°C from several experiments.[6][7][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB53185134.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB53185134.htm
https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://en.wikipedia.org/wiki/Nitrosyl_bromide
https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://www.pearson.com/channels/general-chemistry/textbook-solutions/brown-15th-edition-9780137542970/ch-14-chemical-kinetics/consider-the-gas-phase-reaction-between-nitric-oxide-and-bromine-at-273-c-2-no1g
https://www.pearson.com/channels/general-chemistry/textbook-solutions/brown-14th-edition-978-0134414232/ch-14-chemical-kinetics/consider-the-gas-phase-reaction-between-nitri
https://www.pearson.com/channels/general-chemistry/textbook-solutions/brown-14th-edition-978-0134414232/ch-14-chemical-kinetics/consider-the-gas-phase-reaction-between-nitric-oxide-and-bromine-at-273-c-2-no1g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14713873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experiment [NO] (M) [Br₂] (M)

Initial Rate of
NOBr
formation
(M/s)

Calculated
Rate Constant,
k (M⁻²s⁻¹)

1 0.10 0.20 24 12000

2 0.25 0.20 150 12000

3 0.10 0.50 60 12000

4 0.35 0.50 735 12000

Average 12000

Safety Precautions
Nitrosyl bromide and its reactants are hazardous. Strict adherence to safety protocols is

essential.

Handling: All manipulations should be carried out in a well-ventilated fume hood. Nitrosyl
bromide is a toxic and corrosive gas.[1] Inhalation can be fatal.[9]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat at all times. For handling larger quantities, a face shield and respiratory protection

may be necessary.[9]

Reactivity: Nitrosyl bromide reacts with water and should be handled under anhydrous

conditions.[1] It is also sensitive to light and can photodissociate into toxic nitric oxide and

bromine.[1]

Storage: Store nitrosyl bromide in a cool, dry, and dark place in a tightly sealed container.

Spills: In case of a spill, evacuate the area and absorb the material with an inert absorbent.

Do not use combustible materials like sawdust.[9]

Logical Relationships in Safety and Handling
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Key Safety and Handling Considerations for NOBr Synthesis

Nitrosyl Bromide (NOBr)

Toxic & CorrosiveHighly Reactive Volatile

Nitric Oxide (NO)Bromine (Br₂)

Work in Fume Hood Wear Appropriate PPEUse Anhydrous Conditions Proper Storage (Cool, Dark, Dry)

Click to download full resolution via product page

Caption: Interrelationship of hazards and required safety measures for nitrosyl bromide.

Conclusion
The synthesis of nitrosyl bromide from nitric oxide and bromine is a straightforward yet

hazardous procedure that requires careful attention to experimental conditions and safety. The

provided protocol, along with the kinetic and physicochemical data, offers a comprehensive

guide for researchers. Further studies could focus on optimizing the yield and exploring the

catalytic potential of this versatile reagent in various organic and inorganic transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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